Cas no 2228648-01-7 (methyl 3-(2-bromo-5-methylphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-bromo-5-methylphenyl)-2-hydroxypropanoate
• CAS No: 2228648-01-7
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5858948
• PubChem ID: 165640192
• Update Time: 2025-06-15

methyl 3-(2-bromo-5-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromo-5-methylphenyl)-2-hydroxypropanoate
• EN300-1908570
• SY341199
• 2228648-01-7

• Inchi： 1S/C11H13BrO3/c1-7-3-4-9(12)8(5-7)6-10(13)11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： IBZMJNCHPQWTET-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(C(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(2-bromo-5-methylphenyl)-2-hydroxypropanoate

Methyl 3-(2-bromo-5-methylphenyl)-2-hydroxypropanoate (CAS No. 2228648-01-7): A Comprehensive Overview

Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate, identified by its CAS number 2228648-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate consists of a propenoate ester moiety linked to a brominated and methylated phenyl ring. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored biological activities. The presence of both bromine and methyl substituents on the aromatic ring enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings. The bromine atom in Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate, for instance, can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The hydroxypropanoate ester group also provides opportunities for further derivatization, allowing chemists to modify the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

One of the most compelling aspects of Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate is its potential application in drug discovery. Researchers have leveraged similar molecular scaffolds to develop inhibitors targeting various disease-related pathways. For instance, compounds with brominated phenyl rings have been investigated for their roles in modulating enzyme activities associated with inflammation and cancer metabolism. The hydroxyl group on the propanoate side chain can be further functionalized to create molecules with enhanced binding affinity to biological targets.

The synthesis of Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the bromination and methylation of a phenolic compound, followed by esterification to introduce the hydroxypropanoate moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can be employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of modern organic chemistry.

Recent studies have begun to explore the biological activity of Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate and its derivatives. In vitro assays have shown that certain analogs exhibit promising effects on pathways relevant to neurological disorders and metabolic diseases. The brominated phenyl ring appears to be crucial for interacting with specific protein targets, while the hydroxyl group can fine-tune pharmacological properties such as receptor selectivity and duration of action. These findings underscore the importance of structural diversity in medicinal chemistry and highlight Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate as a key intermediate in developing next-generation therapeutics.

The compound's stability under various conditions is another critical factor that influences its practical applicability. Research has demonstrated that Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate remains stable under standard storage conditions but may degrade when exposed to strong acids or bases. Understanding these stability profiles is essential for optimizing its use in synthetic protocols and ensuring consistent performance in pharmaceutical applications. Additionally, solubility studies have revealed that modifications to the ester group can significantly impact water solubility, which is a key consideration for drug formulation.

The role of computational chemistry in analyzing Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and potential side effects before experimental validation is conducted. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the development process and reducing time-to-market for new therapies.

In conclusion, Methyl 3-(2bromo-5-methylphenyl)-2-hydroxypropanoate (CAS No. 2228648-01-7) represents a fascinating compound with broad utility in pharmaceutical research and chemical synthesis. Its unique structural features make it an excellent candidate for further exploration in drug development, particularly for targeting neurological and metabolic disorders. As research continues to uncover new applications for halogenated aromatic compounds like this one, its significance in modern medicinal chemistry is sure to grow.